Cas no 10421-49-5 (Sodium Hyodeoxycholate)

• Product Name: Sodium Hyodeoxycholate
• CAS No: 10421-49-5
• MF: C₂₄H₃₉NaO₄
• MW: 414.553838968277
• MDL: MFCD00079342
• CID: 95058
• PubChem ID: 23720132
• Update Time: 2025-06-11

Sodium Hyodeoxycholate Chemical and Physical Properties

Names and Identifiers

• HYODEOXYCHOLIC ACID SODIUM SALT
• Sodium Hyodeoxycholate
• 3α,6α-Dihydroxy-5β-cholan-24-oic Acid Sodium Salt
• hyodeoxycholic acid sodium
• Extracts from the lock Yang
• Cynomorium songaricum Rupr.
• Cynomorium songaricum extract
• Songaria Cynomorium Herb Extract
• (3a,6a)-3,6-Dihydroxycholan-24-oic acid
• Sodium 3α,6α-dihydroxy-5β-cholan-24-oate
• Sodium hyodeoxycholate≥ 98% (Assay)
• Sodium;(4S)-4-[(3S,5S,6R,8R,9R,10S,13S,14R,17S)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,1
• Sodium;(4S)-4-[(3S,5S,6R,8R,9R,10S,13S,14R,17S)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
• UNII-HBY71R8HO2
• Hyodeoxycholic acid (sodium)
• AKOS016009391
• D95366
• Cholan-24-oic acid, 3,6-dihydroxy-, monosodium salt, (3a,5b,6a)-
• HBY71R8HO2
• 5beta-Cholan-24-oic acid, 3alpha,6alpha-dihydroxy-, monosodium salt
• sodium;(4R)-4-[(3R,5R,6S,8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
• Sodium hyodesoxycholate
• AS-60591
• MFCD00079342
• HY-N0169A
• CHOLAN-24-OIC ACID, 3,6-DIHYDROXY-, SODIUM SALT (1:1), (3.ALPHA.,5.BETA.,6.ALPHA.)-
• CS-0063463
• 10421-49-5
• SCHEMBL16612328
• H0870
• Cholan-24-oic acid, 3,6-dihydroxy-, monosodium salt, (3alpha,5beta,6alpha)-
• 3alpha,6alpha-Dihydroxy-5beta-cholan-24-oic Acid Sodium Salt
• DUYSCILLIVEITB-ADQIWYCWSA-M
• CHOLAN-24-OIC ACID, 3,6-DIHYDROXY-, SODIUM SALT (1:1), (3ALPHA,5BETA,6ALPHA)-

• MDL： MFCD00079342
• Inchi： 1S/C24H40O4.Na/c1-14(4-7-22(27)28)17-5-6-18-16-13-21(26)20-12-15(25)8-10-24(20,3)19(16)9-11-23(17,18)2;/h14-21,25-26H,4-13H2,1-3H3,(H,27,28);/q;+1/p-1/t14-,15-,16+,17-,18+,19+,20+,21+,23-,24-;/m1./s1
• InChI Key： DUYSCILLIVEITB-ADQIWYCWSA-M
• SMILES： [Na+].O[C@H]1C[C@@H]2[C@H](CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)[O-])CC[C@H]32)[C@@]2(C)CC[C@H](C[C@H]21)O

Computed Properties

• Exact Mass: 414.27500
• Monoisotopic Mass: 414.275
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 80.6

Experimental Properties

• Color/Form: Not available
• Melting Point: 292-297°C
• Boiling Point: 547.1°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 3.5 ° (C=2, H2O)
• Water Partition Coefficient: Sparingly soluble in water.(0.26 g/L) (25°C),
• PSA: 80.59000
• LogP: 3.14320
• Specific Rotation: +3.5 ° (C=2, H2O)
• Solubility: Not available
• Vapor Pressure: No data available

Sodium Hyodeoxycholate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37
• Storage Condition：Store at room temperature

Additional information on Sodium Hyodeoxycholate

Comprehensive Overview of Sodium Hyodeoxycholate (CAS No. 10421-49-5): Properties, Applications, and Research Insights

Sodium Hyodeoxycholate (CAS No. 10421-49-5) is a bile acid derivative widely recognized for its role in biochemical research and pharmaceutical applications. As a sodium salt of hyodeoxycholic acid, this compound exhibits unique amphipathic properties, making it valuable for solubilizing lipids, enhancing drug delivery systems, and serving as a critical reagent in cell membrane studies. Its molecular structure, characterized by a steroid nucleus with hydrophilic and hydrophobic regions, enables interactions with both aqueous and lipid environments.

In recent years, Sodium Hyodeoxycholate has gained attention due to its potential applications in gut microbiome research, a topic trending in health and wellness communities. Studies suggest that bile acids like Sodium Hyodeoxycholate may modulate microbial populations in the intestines, influencing metabolic health. This aligns with growing public interest in digestive health supplements and personalized nutrition, making the compound a subject of frequent searches in scientific and consumer forums.

From a technical perspective, Sodium Hyodeoxycholate (CAS No. 10421-49-5) is often utilized in protein crystallization and chromatography, where its detergent-like properties aid in isolating biomolecules. Researchers also employ it to study bile acid metabolism disorders, such as cholestasis, addressing common queries about liver health and detoxification pathways. Its compatibility with in vitro assays further underscores its versatility in drug discovery pipelines.

The compound’s safety profile and biodegradability have spurred exploration in cosmetic formulations, particularly in emulsifiers and skin permeability enhancers. This intersects with the rising demand for clean-label ingredients and sustainable biomaterials—keywords frequently searched by eco-conscious consumers. Notably, Sodium Hyodeoxycholate’s role in nanoparticle synthesis for targeted therapies also resonates with advancements in cancer research, a perennial hotspot in medical science.

For laboratory use, Sodium Hyodeoxycholate (CAS No. 10421-49-5) is typically supplied as a white crystalline powder, soluble in water and ethanol. Storage recommendations emphasize protection from moisture and light to maintain stability, a detail often queried by lab technicians. Analytical methods like HPLC and mass spectrometry are commonly used to verify its purity, catering to quality control discussions in academic and industrial settings.

In summary, Sodium Hyodeoxycholate bridges fundamental science and applied research, addressing contemporary themes like microbiome modulation, green chemistry, and precision medicine. Its multifaceted applications ensure continued relevance in both peer-reviewed literature and public discourse, driven by evolving scientific and consumer trends.